Cas no 112665-41-5 (Ethyl 7-oxo-7-phenylheptanoate)

• Product Name: Ethyl 7-oxo-7-phenylheptanoate
• CAS No: 112665-41-5
• MF: C₁₅H₂₀O₃
• MW: 248.317504882813
• MDL: MFCD00672059
• CID: 1033250
• PubChem ID: 11107694
• Update Time: 2025-05-20

Ethyl 7-oxo-7-phenylheptanoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 7-oxo-7-phenylheptanoate
• 7-oxo-7-phenyl-heptanoic acid ethyl ester
• 7-Oxo-7-phenyl-heptansaeure-aethylester
• ethyl 6-benzoyl-hexanoate
• ethyl 7-oxo-7-phenyl-heptanoate
• Ethyl7-oxo-7-phenylheptanoate
• SCHEMBL3821909
• DTXSID50455501
• DB-060228
• 112665-41-5
• AKOS016010573
• MS-21077
• DMINFMRYRQRRTD-UHFFFAOYSA-N
• MFCD00672059

• MDL： MFCD00672059
• Inchi： 1S/C15H20O3/c1-2-18-15(17)12-8-4-7-11-14(16)13-9-5-3-6-10-13/h3,5-6,9-10H,2,4,7-8,11-12H2,1H3
• InChI Key： DMINFMRYRQRRTD-UHFFFAOYSA-N
• SMILES： O(CC)C(CCCCCC(C1C=CC=CC=1)=O)=O

Computed Properties

• Exact Mass: 248.14100
• Monoisotopic Mass: 248.14124450g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 9
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• Density: 1.034
• PSA: 43.37000
• LogP: 3.38290

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on Ethyl 7-oxo-7-phenylheptanoate

Ethyl 7-Oxo-7-Phenylheptanoate: A Comprehensive Overview

Ethyl 7-Oxo-7-Phenylheptanoate, with the CAS number 112665-41-5, is a compound of significant interest in the fields of organic chemistry and materials science. This compound, characterized by its unique structure featuring a phenyl group and an ester functional group, has garnered attention due to its potential applications in various industries. Recent studies have highlighted its role in drug delivery systems and as a precursor in the synthesis of advanced materials.

The molecular structure of Ethyl 7-Oxo-7-Phenylheptanoate is defined by a seven-carbon chain with a ketone group at the seventh position and a phenyl substituent. This arrangement imparts distinctive chemical properties, including moderate solubility in organic solvents and reactivity towards nucleophilic attack. The compound's stability under various conditions has been thoroughly investigated, making it a viable candidate for use in high-performance applications.

Recent research has focused on the synthesis of Ethyl 7-Oxo-7-Phenylheptanoate via novel catalytic methods. These methods not only enhance the efficiency of production but also reduce environmental impact, aligning with current trends toward sustainable chemistry. The compound's ability to form stable complexes with metal ions has opened new avenues for its application in catalysis and sensor technology.

In terms of biological activity, Ethyl 7-Oxo-7-Phenylheptanoate has shown promise as an inhibitor of certain enzymes, making it a potential lead compound in drug discovery. Preclinical studies have demonstrated its efficacy in modulating cellular pathways associated with neurodegenerative diseases, offering hope for future therapeutic interventions.

The environmental impact of Ethyl 7-Oxo-7-Phenylheptanoate has also been a topic of recent research. Studies indicate that the compound undergoes rapid biodegradation under aerobic conditions, minimizing its ecological footprint. This characteristic is particularly advantageous for its use in eco-friendly industrial processes.

Looking ahead, the development of advanced characterization techniques has enabled deeper insights into the properties of Ethyl 7-Oxo-7-Phenylheptanoate. High-resolution mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy have provided unprecedented clarity on its molecular interactions, paving the way for innovative applications in nanotechnology and polymer science.

In conclusion, Ethyl 7-Oxo-7-Phenylheptanoate stands as a testament to the progress in modern chemistry. Its versatile properties and potential applications underscore its importance as a key compound in contemporary research. As scientific understanding continues to evolve, so too will the possibilities for leveraging this compound to address pressing challenges across diverse disciplines.